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Compound of Interest

Compound Name: Methylionone

Cat. No.: B1628513 Get Quote

This document provides essential safety and logistical information for the proper disposal of

methylionone, a common fragrance ingredient. Adherence to these procedures is critical to

ensure personnel safety and environmental protection. Methylionone is classified as a skin

irritant and sensitizer, and it is recognized as being toxic to aquatic life with long-lasting

effects[1][2][3][4][5]. Therefore, it must be treated as hazardous waste.

Immediate Safety Protocols
Before handling methylionone for disposal, ensure that appropriate personal protective

equipment (PPE) is worn, including protective gloves and eye/face protection[2][5]. All handling

should occur in a well-ventilated area[1][5]. In case of accidental contact, follow these first-aid

measures:

If on Skin: Wash the area thoroughly with soap and plenty of water. If skin irritation or a rash

occurs, seek medical attention. Contaminated clothing should be removed and washed

before reuse[1][2][6].

If in Eyes: Rinse cautiously with water for at least 15 minutes, holding the eyelids open.

Consult an eye specialist[1][2][6].

If Inhaled: Move the person to fresh air and keep them calm. Seek medical attention[1][2][6].

Step-by-Step Disposal Procedure
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The disposal of methylionone and its containers must be handled through a designated

hazardous waste management program. Do not discharge into drains, surface waters, or

groundwater[1][2][5][7].

Step 1: Waste Identification and Segregation

Treat all unwanted methylionone, including solutions, spill cleanup materials, and

contaminated items, as hazardous waste[8].

Store methylionone waste separately from incompatible materials. Specifically, keep it away

from strong oxidizing agents, reducing agents, acids, and bases[9].

Step 2: Waste Accumulation and Storage

Transfer the methylionone waste into a designated, compatible container. The container

must be in good condition, with a secure, leak-proof screw cap[9][10].

The container should be made of a material that does not react with the chemical[9].

Store the waste container in a designated "Satellite Accumulation Area" (SAA), which must

be at or near the point of generation[9][11][12].

Keep the waste container closed at all times, except when adding waste[8][9][11].

Step 3: Labeling

Clearly label the waste container with the words "Hazardous Waste" and the full chemical

name, "Methylionone"[11][12]. An accurate description of the contents is crucial for safe

consolidation and disposal by safety personnel[12].

Step 4: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) or Office of Clinical and

Research Safety (OCRS) to schedule a pickup for the hazardous waste[8][11].

Do not exceed the storage limits for hazardous waste in your SAA before requesting a

pickup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1628513?utm_src=pdf-body
https://download.basf.com/p1/000000000030235803_SDS_GEN_00/en_UN/Methylionone_70_30235803_SDS_GEN_00_en_2-1.pdf
https://download.basf.com/p1/000000000030235803_SDS_GEN_SG/en_SG/Methylionone_70_30235803_SDS_GEN_SG_en_3-0.pdf
https://download.basf.com/p1/000000000030235803_SDS_GEN_GB/en_GB/Methylionone_70_30235803_SDS_GEN_GB_en_8-0.pdf
https://download.basf.com/p1/000000000030785403_SDS_GEN_US/en_US/Methylionone70_BMBcert_30785403_SDS_GEN_US_en_5-0.pdf
https://www.benchchem.com/product/b1628513?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/product/b1628513?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.benchchem.com/product/b1628513?utm_src=pdf-body
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/product/b1628513?utm_src=pdf-body
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://www.odu.edu/sites/default/files/documents/labwaste-mgmnt-guidelines.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1628513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 5: Handling Spills

For small spills: Contain the spill with an inert absorbent material such as sand, silica gel, or

general-purpose binder[1][2][5][7].

For large spills: Dike the spillage to prevent it from spreading[1][2][5][7].

Collect all absorbent material and contaminated debris into a suitable, closed container for

disposal as hazardous waste[3].

Step 6: Empty Container Disposal

An empty container that held methylionone can be disposed of as regular trash only after all

liquid has been removed, leaving as little residue as possible. Deface or remove all chemical

labels and remove the cap before disposal[8].

Quantitative Data: Hazardous Waste Storage Limits
The following table summarizes typical storage limits for hazardous waste in a laboratory's

Satellite Accumulation Area (SAA), as per institutional guidelines. Researchers should confirm

the specific limits with their own institution's EHS department.

Waste Category
Maximum Accumulation
Volume

Time Limit

Hazardous Waste (General) 55 Gallons
Must be removed within 3 days

of reaching the limit.[11][12]

Acutely Toxic Waste (P-List) 1 Quart (Liquid) or 1 kg (Solid)
Must be removed within 3 days

of reaching the limit.[11][12]

Partially Filled Containers N/A
May remain in the SAA for up

to one year.[9][11]

Methylionone Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of methylionone in a laboratory setting.
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Caption: Workflow for the safe handling and disposal of methylionone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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